Cas no 81320-44-7 (2-(11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N-methylethanamine (2E)-but-2-enedioate)

• Product Name: 2-(11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N-methylethanamine (2E)-but-2-enedioate
• CAS No: 81320-44-7
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• CID: 1805242
• PubChem ID: 6448106
• Update Time: 2025-04-21

2-(11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N-methylethanamine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N-methylethanamine (2E)-but-2-enedioate
• 2-(6H-benzo[b][1,4]benzodioxepin-6-yl)-N-methylethanamine,(E)-but-2-enedioic acid
• 81320-44-7
• 11H-Dibenzo(b,e)(1,4)dioxepin-11-ethanamine, N-methyl-, (+-)-, (E)-2-butenedioate (1:1)
• N-Methyl 2-(dibenzo(b,e) 1,4-dioxepin-11-yl)ethylamine fumarate
• (+-)-N-Methyl-11H-dibenzo(b,e)(1,4)dioxepin-11-ethanamine
• N-Methyl 2-(dibenzo(b,e) 1,4-dioxepin-11-yl)ethylamine fumarate [French]

• Inchi： 1S/C16H17NO2.C4H4O4/c1-17-11-10-14-12-6-2-3-7-13(12)18-15-8-4-5-9-16(15)19-14;5-3(6)1-2-4(7)8/h2-9,14,17H,10-11H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： LKEZMHGWWGSMIR-WLHGVMLRSA-N
• SMILES： O1C2C=CC=CC=2OC2C=CC=CC=2C1CCNC.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 371.13688739g/mol
• Monoisotopic Mass: 371.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų